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Compound of Interest

Compound Name: 2-Chloro-5-nitronicotinonitrile

Cat. No.: B1361125

Disclaimer: This document provides procedural guidance based on available safety information
for 2-Chloro-5-nitronicotinonitrile and general best practices for the disposal of hazardous
organic compounds. A complete Safety Data Sheet (SDS) for this specific compound (CAS No.
31309-08-7) was not publicly available at the time of writing. Therefore, it is imperative to
consult with your institution's Environmental Health and Safety (EHS) department and a
licensed hazardous waste disposal company to ensure full compliance with all local, regional,
and national regulations.

The proper disposal of 2-Chloro-5-nitronicotinonitrile, a halogenated and nitrated organic
nitrile, is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. This compound is classified as acutely toxic and an eye irritant, necessitating
stringent handling and disposal protocols.[1]

Immediate Safety and Handling Protocols

Before beginning any procedure that involves 2-Chloro-5-nitronicotinonitrile, ensure that all
necessary personal protective equipment (PPE) is worn and that all operations are conducted
within a certified chemical fume hood.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[2][3]
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Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves for
any signs of degradation before use.[4]

Body Protection: A fully-buttoned laboratory coat is required.[4][5]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[2][3]

Step-by-Step Disposal Procedure

1.

Waste Collection and Segregation:

Container: Collect waste 2-Chloro-5-nitronicotinonitrile and any contaminated materials
(e.g., pipette tips, absorbent pads, gloves) in a designated, leak-proof, and sealable
container that is chemically compatible with halogenated organic compounds.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Chloro-5-nitronicotinonitrile,” and its associated hazards (e.g., "Acute
Toxicity," "Eye Irritant").[1]

Segregation: This waste stream must be kept separate from other chemical wastes. Do not
mix with incompatible materials such as strong oxidizing agents, acids, or bases.[7]
Halogenated organic waste should be disposed of in its own designated container.[4]

. Spill Management:

In the event of a small spill, ensure the area is well-ventilated and all ignition sources are
removed.[3][8]

Contain the spill and absorb it with an inert, non-combustible material such as vermiculite,
sand, or a commercial absorbent.[6]

Carefully sweep or scoop the absorbed material into the designated hazardous waste
container, avoiding the creation of dust.[6]

The spill area should be decontaminated with a suitable solvent, followed by washing with
soap and water. All materials used for cleanup are also considered hazardous waste and
must be placed in the same container.[6]
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. Storage of Chemical Waste:

The sealed hazardous waste container should be stored in a designated, secure satellite
accumulation area while awaiting pickup.

This storage area must be a cool, dry, and well-ventilated location, away from heat and
ignition sources.[3][9]

. Final Disposal:

The ultimate disposal of 2-Chloro-5-nitronicotinonitrile must be carried out by a licensed
hazardous waste disposal company or your institution's EHS department.[6][10]

Never attempt to dispose of this chemical down the drain or with regular laboratory trash.[4]

[5]

Provide the waste disposal professionals with comprehensive information about the waste,
including a copy of any available safety data.

Summary of Hazard Information

Parameter Information
CAS Number 31309-08-7
Molecular Formula CeH2CIN30O2[11][12]

_ Acute Toxicity (Oral), Serious Eye
Primary Hazards T
Damage/Irritation[1]

Signal Word Danger[1]

H301 (Toxic if swallowed), H318 (Causes

serious eye damage)[1]

Hazard Statements

6.1C - Combustible, acute toxic Cat. 3 / toxic
Storage Class Code compounds or compounds which cause chronic
effects[1]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-
nitronicotinonitrile.
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Caption: Logical workflow for the safe disposal of 2-Chloro-5-nitronicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1361125?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361125?utm_src=pdf-body
https://www.benchchem.com/product/b1361125?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/764469
https://www.jubilantingrevia.com/uploads/files/342msds_0567GjGhs02Div.3sds2-Chloro-5-nitropyridine.pdf
https://www.echemi.com/sds/2-chloro-5-nitronicotinoyl-chloride-pd180727144850.html
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://easychem.com.au/organic-chemistry-3/hydrocarbons/describe-the-procedures-required-to-safely-handle-and-dispose-of-organic-substances/
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Dichloro_5_nitropyridine_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Chloro_5_nitrobenzaldehyde_A_Step_by_Step_Guide.pdf
https://www.oxy.com/siteassets/documents/chemicals/products/chlorinated-organics/ChlorinatedOrganicsHandbook.pdf
https://www.echemi.com/sds/2-chloro-5-methyl-nicotinonitrile-pd180810135984.html
https://www.fishersci.com/store/msds?partNumber=AAH63350MD&productDescription=2-CHLRO-5-TRIFLROMETHL+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/2-chloro-5-nitronicotinonitrile-31309-08-7
https://cymitquimica.com/products/IN-DA00CIR6/31309-08-7/2-chloro-5-nitronicotinonitrile/
https://www.benchchem.com/product/b1361125#2-chloro-5-nitronicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1361125#2-chloro-5-nitronicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1361125#2-chloro-5-nitronicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1361125#2-chloro-5-nitronicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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